Cas no 17334-65-5 (3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione)
3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione
- 3-methyl-5,6-dihydro-[1,2]oxazolo[3,4-d]pyridazine-4,7-dione
- 17334-65-5
-
- Inchi: 1S/C6H5N3O3/c1-2-3-4(9-12-2)6(11)8-7-5(3)10/h1H3,(H,7,10)(H,8,11)
- InChI Key: ULEBZJGPULNUSV-UHFFFAOYSA-N
- SMILES: O1C(C)=C2C(NNC(C2=N1)=O)=O
Computed Properties
- Exact Mass: 167.03309103g/mol
- Monoisotopic Mass: 167.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 84.2Ų
3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164345-1g |
3-methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione |
17334-65-5 | 95% | 1g |
$1018 | 2022-12-28 | |
| Alichem | A029190117-1g |
3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione |
17334-65-5 | 95% | 1g |
$901.25 | 2022-04-02 |
3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione
Comprehensive Overview of 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione (CAS No. 17334-65-5)
The compound 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione (CAS No. 17334-65-5) is a heterocyclic organic molecule with a unique fused-ring structure. Its molecular framework combines an isoxazole ring and a pyridazine moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both nitrogen and oxygen atoms in its structure contributes to its potential bioactivity, particularly in modulating enzymatic pathways or serving as a scaffold for drug design.
In recent years, the demand for novel heterocyclic compounds like 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione has surged due to their applications in medicinal chemistry and material science. Researchers are actively exploring its derivatives for their potential as kinase inhibitors, anti-inflammatory agents, or even fluorescent probes. The compound's CAS No. 17334-65-5 is frequently searched in academic databases, reflecting its growing relevance in synthetic and mechanistic studies.
One of the key features of 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione is its dione functional group, which enhances its reactivity in condensation or cyclization reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used to construct polycyclic aromatic systems or bioactive heterocycles, aligning with the current trend of fragment-based drug discovery.
From a sustainability perspective, the synthesis of 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione often involves green chemistry principles, such as catalyst-free reactions or solvent-free conditions. These methods reduce environmental impact while maintaining high yields, addressing the increasing focus on eco-friendly synthesis in the chemical industry. Users searching for "green synthesis of fused heterocycles" or "sustainable pharmaceutical intermediates" will find this compound highly relevant.
The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, facilitating its identification and purity assessment. Its X-ray crystallography studies reveal a planar conformation, which is critical for understanding its molecular interactions in biological systems. Such structural insights are frequently sought after in computational chemistry and molecular docking studies.
In the context of intellectual property, several patents mention derivatives of 3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione, particularly in applications related to central nervous system (CNS) disorders or metabolic diseases. This aligns with the rising global interest in neurological therapeutics and precision medicine. Searches for "CNS-active heterocycles" or "pyridazine-based drug candidates" often lead to this compound's literature.
Future research directions for CAS No. 17334-65-5 may include exploring its photophysical properties for optoelectronic materials or optimizing its bioavailability for drug delivery systems. As the scientific community continues to prioritize multifunctional molecules, this compound's versatility ensures its enduring significance in both academia and industry.
17334-65-5 (3-Methyl-5,6-dihydroisoxazolo[3,4-d]pyridazine-4,7-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)